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Compound of Interest

Compound Name: Anthracenone

Cat. No.: B14071504

This guide provides immediate and essential safety protocols, logistical procedures, and
disposal plans for handling Anthracenone (also known as 9(10H)-Anthracenone or
Anthrone). It is intended for researchers, scientists, and drug development professionals to
ensure a safe laboratory environment.

Required Personal Protective Equipment (PPE)

When handling Anthracenone, wearing appropriate PPE is mandatory to minimize exposure
risks.[1] The selection of PPE should be based on a thorough risk assessment of the specific
laboratory procedures being performed.[2]
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Protection Type

Specific Equipment

Purpose

Eye & Face Protection

Chemical safety goggles with

side shields or a face shield.[2]

To protect against dust
particles and chemical

splashes.[2]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber).[2][3]

To prevent skin contact and

potential irritation.[2][4]

Lab coat or chemical-resistant

coveralls.[2][3]

To protect skin and personal

clothing from contamination.[2]

Respiratory Protection

NIOSH-approved respirator
(e.g., N95 or higher).[2]

To prevent inhalation of dust,
especially when handling
powders or if ventilation is
insufficient.[1][2]

Quantitative Data for Anthracenone

The following table summarizes key quantitative data for Anthracenone, providing a quick

reference for safety and handling procedures.

Property Value Source(s)

Molecular Formula C14H100 [5]

Molecular Weight 194.23 g/mol [6]
Colorless to light yellow solid

Appearance [6]
crystals.

Melting Point 155°C (311°F) [6]

Water Solubility

Low water solubility.

[7]

Safe Handling Procedures

Adherence to proper handling procedures is crucial for minimizing risk and ensuring a safe

laboratory environment.
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» Preparation: Before handling, ensure you are in a well-ventilated area, preferably within a
certified laboratory chemical fume hood.[3][4] Confirm that an emergency eyewash station
and safety shower are nearby.[8]

o PPE: Don the appropriate PPE as detailed in the table above.[3][9]

e Handling:

o

Avoid all personal contact, including inhalation.[3]

[¢]

When weighing or transferring the solid, do so carefully to prevent the formation of dust
and aerosols.[10][11]

[¢]

Use appropriate tools, such as a spatula, for transfers.[2]

[¢]

Ground all equipment containing the material to prevent static discharge.[6]
e Post-Handling:

o Wash hands and any exposed skin thoroughly with soap and water after work and before
breaks.[1][4]

o Decontaminate all work surfaces with a suitable solvent and cleaning agent.[2]
o Remove PPE carefully to avoid self-contamination.[2]

Spill Response Protocol

Immediate and correct action is critical in the event of an Anthracenone spill to prevent
exposure and contamination.

o Evacuate: Immediately evacuate all non-essential personnel from the spill area.[2]
e Ventilate: Ensure the area is well-ventilated to disperse any airborne dust.[2]

o Assess: For a large spill, evacuate the area, secure it, and contact your institution's
Environmental Health & Safety (EHS) department immediately.[10] A small spill (that can be
cleaned up in under 10 minutes) may be handled by trained personnel.[10]
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Contain: Wearing appropriate PPE, clean up the spill immediately.[3]
Clean-Up:

o Use dry clean-up procedures and avoid generating dust.[3] You can moisten the spilled
material with water to reduce airborne dust.[9]

o Use appropriate tools to carefully sweep or vacuum the spilled solid into a designated,
labeled hazardous waste container.[9]

Decontaminate: After removing the bulk material, clean the spill area thoroughly.[2]

Dispose: All materials used for cleanup, including contaminated PPE, must be collected and
disposed of as hazardous waste.[2][10]
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Caption: Workflow for handling an Anthracenone laboratory spill.
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Waste Disposal Plan

All waste containing Anthracenone must be treated as hazardous waste and disposed of
according to federal, state, and local regulations.[3][10]

e Collection:

o Collect all waste, including contaminated labware and PPE, in a designated, compatible
container that can be securely sealed.[2][10] Polyethylene or polypropylene containers are
suitable.[3]

o Collect solid and liquid waste in separate containers.[12]
e Labeling:

o Clearly label the waste container with the words "Hazardous Waste," the full chemical
name "Anthracenone,"” and a description of its hazards (e.g., "Irritant," "Toxic").[1]

e Storage:

o Store waste containers in a cool, dry, and well-ventilated area, away from incompatible
materials like strong oxidizing agents.[3][10]

o Ensure the container is kept tightly closed.[6]

o Itis good practice to use secondary containment for the waste container to prevent leaks
from spreading.[12]

 Disposal:

o Arrange for the transfer of the hazardous waste to a certified disposal facility through your
institution's EHS department.[1] Do not pour Anthracenone waste down the drain.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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